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Compound of Interest

Compound Name: ZINC acetate

Cat. No.: B057238 Get Quote

For researchers and scientists in the fast-paced world of drug development, ensuring

laboratory safety and proper chemical handling is paramount. This guide provides essential,

step-by-step procedures for the safe disposal of zinc acetate, a compound commonly used in

various laboratory applications. Adherence to these guidelines will help maintain a safe working

environment and ensure compliance with environmental regulations.

Immediate Safety and Handling Precautions
Before initiating any disposal procedure, it is crucial to handle zinc acetate with appropriate

care. Always consult the Safety Data Sheet (SDS) for detailed information.

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side-shields or chemical goggles.[1][2][3]

Hand Protection: Use chemical-resistant gloves.[1][3]

Skin Protection: Wear a lab coat or other protective clothing to prevent skin contact.

Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.

Handling and Storage:

Handle zinc acetate in a well-ventilated area to avoid dust formation.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b057238?utm_src=pdf-interest
https://www.benchchem.com/product/b057238?utm_src=pdf-body
https://www.benchchem.com/product/b057238?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/115_886930493_ZincAcetate-CASNO-5970-45-6-MSDS.pdf
https://www.flinnsci.com/sds_860-zinc-acetate/sds_860/
https://www.wbcil.com/wp-content/uploads/2023/12/MSDS-Zinc-Acetate-Dihydrate.pdf
https://www.cdhfinechemical.com/images/product/msds/115_886930493_ZincAcetate-CASNO-5970-45-6-MSDS.pdf
https://www.wbcil.com/wp-content/uploads/2023/12/MSDS-Zinc-Acetate-Dihydrate.pdf
https://www.benchchem.com/product/b057238?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057238?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store in a cool, dry, and well-ventilated place in a tightly closed container.

Avoid contact with strong bases, oxidizing agents, and other incompatible materials.

Spill Management
In the event of a zinc acetate spill, follow these procedures to minimize exposure and

environmental contamination:

Evacuate: Immediately evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Containment: For small spills, use appropriate tools to collect the solid material into a

suitable waste disposal container. For larger spills, cover with an inert, non-combustible

absorbent material like sand or earth, then shovel into a container for disposal.

Cleaning: After the material has been collected, clean the contaminated surface by

spreading water on it and dispose of the cleaning materials in accordance with local

regulations.

Step-by-Step Disposal Procedures
The primary consideration for the disposal of zinc acetate is its high toxicity to aquatic life.

Therefore, it must be disposed of as hazardous waste.

Waste Identification and Collection:

Collect all zinc acetate waste, including contaminated materials like gloves and absorbent

pads, in a designated, properly labeled, and sealed container.

Do not mix zinc acetate waste with other waste streams unless specifically instructed to

do so by your institution's environmental health and safety (EHS) office.

Consult Regulations:

It is imperative to consult your local, regional, and national environmental regulations for

hazardous waste disposal. Contact your institution's EHS office for specific guidance.
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Arrange for Professional Disposal:

Zinc acetate waste must be disposed of through a licensed chemical waste disposal

company.

The material may be sent for controlled incineration in a chemical incinerator equipped

with a scrubber or disposed of in a licensed hazardous waste landfill.

Key Data Summary
Parameter Information Source

Hazard Class

Acute oral toxicity, Serious eye

damage/irritation, Hazardous

to the aquatic environment

UN Number 3077

Proper Shipping Name

Environmentally hazardous

substance, solid, n.o.s. (zinc

diacetate)

Aquatic Toxicity
Very toxic to aquatic life with

long-lasting effects.

Primary Disposal Method

Dispose of as hazardous

waste in accordance with local,

regional, and national

regulations.

Logical Workflow for Zinc Acetate Disposal
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Caption: Decision workflow for the proper disposal of zinc acetate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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